molecular formula C15H19N3O2 B8690676 ethyl 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanoate

ethyl 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanoate

Cat. No.: B8690676
M. Wt: 273.33 g/mol
InChI Key: LRJAIWZETXCJEO-UHFFFAOYSA-N
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Description

Ethyl 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanoate is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H19N3O2

Molecular Weight

273.33 g/mol

IUPAC Name

ethyl 2-(5-amino-1-phenylpyrazol-3-yl)-2-methylpropanoate

InChI

InChI=1S/C15H19N3O2/c1-4-20-14(19)15(2,3)12-10-13(16)18(17-12)11-8-6-5-7-9-11/h5-10H,4,16H2,1-3H3

InChI Key

LRJAIWZETXCJEO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)C1=NN(C(=C1)N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cone. H2SO4 (0.5 mL) was added to a solution of 2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methylpropanoic acid (0.7 g, 28.5 mmol) in EtOH (10 mL) and the reaction was heated at 45° C. for 2 h. The reaction solution was neutralized with aq NaHCO3 and then extracted with EtOAc (3×20 mL). The combined extracts were washed with aq NaHCO3 solution, dried (Na2SO4), and concentrated in vacuo to give ethyl 2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methylpropanoate (710 mg, 91% yield). 1H NMR (400 MHz, DMSO-d6): δ 7.62 (d, δ 7.6 Hz, 2 H), 7.52 (t, J=7.6 Hz, 2 H), 7.35 (t, J=7.6 Hz, 1 H), 5.47 (s, 1 H), 5.35 (br s, 2 H), 4.12 (q, J= 7.2 Hz, 2 H), 1.50 (s, 6 H), 1.22 (t, J=7.2 Hz, 3 H); MS (ESI) m/z: 274.1(M+H+).
Name
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methylpropanoic acid
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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